N-(2-Cyano-2-propyl)-2-(methylsulfonyl)-ethylsulfonamide

• Molecular Formula: C7H14N2O4S2
• Molecular Weight: 254.3 g/mol
• IUPAC Name: N-(2-cyanopropan-2-yl)-2-methylsulfonylethanesulfonamide
• InChI: InChI=1S/C7H14N2O4S2/c1-7(2,6-8)9-15(12,13)5-4-14(3,10)11/h9H,4-5H2,1-3H3
• InChI Key: FNPCWBIAVQPNNF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)NS(=O)(=O)CCS(=O)(=O)C

Description

N-(2-Cyano-2-propyl)-2-(methylsulfonyl)-ethylsulfonamide is a useful research compound. Its molecular formula is C7H14N2O4S2 and its molecular weight is 254.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5.00 g (24.2 mmoles) 2-(methylsulfonyl)ethylsulfonyl chloride (Example 32) in 50 ml dry tetrahydrofuran, a solution of 2.11 g (0.025 moles) 2-amino-2-methyl-propionitrile and 2.5 g (0.025 moles) triethylamine in 20 ml dry tetrahydrofuran were added dropwise over 13 minutes. During the course of the addition, the temperature of the mixture rose from 19° C. to 38° C. and a white precipitate formed. After the mixture cooled to room temperature, it was filtered. The solid, inorganic salts, was washed with tetrahydrofuran and ethyl ether. The filtrate and washings were stripped using a rotovap to give 8.2 g of a sticky white solid. Recrystallization of the solid from boiling ethanol gave 3.94 g of the above-identified product, melting point 151°-153° C.